Cas no 2227805-68-5 (rac-(1R,2S)-2-(3-ethyloxetan-3-yl)cyclopropan-1-amine)
rac-(1R,2S)-2-(3-ethyloxetan-3-yl)cyclopropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- rac-(1R,2S)-2-(3-ethyloxetan-3-yl)cyclopropan-1-amine
- 2227805-68-5
- EN300-1815571
-
- Inchi: 1S/C8H15NO/c1-2-8(4-10-5-8)6-3-7(6)9/h6-7H,2-5,9H2,1H3/t6-,7-/m1/s1
- InChI Key: DILVFCMRDUVJNP-RNFRBKRXSA-N
- SMILES: O1CC(CC)(C1)[C@@H]1C[C@H]1N
Computed Properties
- Exact Mass: 141.115364102g/mol
- Monoisotopic Mass: 141.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 35.2Ų
rac-(1R,2S)-2-(3-ethyloxetan-3-yl)cyclopropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1815571-0.05g |
rac-(1R,2S)-2-(3-ethyloxetan-3-yl)cyclopropan-1-amine |
2227805-68-5 | 0.05g |
$1091.0 | 2023-09-19 | ||
| Enamine | EN300-1815571-0.1g |
rac-(1R,2S)-2-(3-ethyloxetan-3-yl)cyclopropan-1-amine |
2227805-68-5 | 0.1g |
$1144.0 | 2023-09-19 | ||
| Enamine | EN300-1815571-0.25g |
rac-(1R,2S)-2-(3-ethyloxetan-3-yl)cyclopropan-1-amine |
2227805-68-5 | 0.25g |
$1196.0 | 2023-09-19 | ||
| Enamine | EN300-1815571-0.5g |
rac-(1R,2S)-2-(3-ethyloxetan-3-yl)cyclopropan-1-amine |
2227805-68-5 | 0.5g |
$1247.0 | 2023-09-19 | ||
| Enamine | EN300-1815571-1.0g |
rac-(1R,2S)-2-(3-ethyloxetan-3-yl)cyclopropan-1-amine |
2227805-68-5 | 1g |
$1299.0 | 2023-06-01 | ||
| Enamine | EN300-1815571-2.5g |
rac-(1R,2S)-2-(3-ethyloxetan-3-yl)cyclopropan-1-amine |
2227805-68-5 | 2.5g |
$2548.0 | 2023-09-19 | ||
| Enamine | EN300-1815571-5.0g |
rac-(1R,2S)-2-(3-ethyloxetan-3-yl)cyclopropan-1-amine |
2227805-68-5 | 5g |
$3770.0 | 2023-06-01 | ||
| Enamine | EN300-1815571-10.0g |
rac-(1R,2S)-2-(3-ethyloxetan-3-yl)cyclopropan-1-amine |
2227805-68-5 | 10g |
$5590.0 | 2023-06-01 | ||
| Enamine | EN300-1815571-1g |
rac-(1R,2S)-2-(3-ethyloxetan-3-yl)cyclopropan-1-amine |
2227805-68-5 | 1g |
$1299.0 | 2023-09-19 | ||
| Enamine | EN300-1815571-5g |
rac-(1R,2S)-2-(3-ethyloxetan-3-yl)cyclopropan-1-amine |
2227805-68-5 | 5g |
$3770.0 | 2023-09-19 |
rac-(1R,2S)-2-(3-ethyloxetan-3-yl)cyclopropan-1-amine Related Literature
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
Additional information on rac-(1R,2S)-2-(3-ethyloxetan-3-yl)cyclopropan-1-amine
Introduction to rac-(1R,2S)-2-(3-ethyloxetan-3-yl)cyclopropan-1-amine (CAS No. 2227805-68-5)
Rac-(1R,2S)-2-(3-ethyloxetan-3-yl)cyclopropan-1-amine, with the CAS number 2227805-68-5, is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of cyclopropylamines and is characterized by its unique stereochemistry and functional groups, which contribute to its potential therapeutic applications.
The molecular structure of rac-(1R,2S)-2-(3-ethyloxetan-3-yl)cyclopropan-1-amine consists of a cyclopropane ring attached to an oxetane ring, with an ethyl substituent on the oxetane ring and an amine group on the cyclopropane ring. The presence of these functional groups imparts specific chemical and biological properties to the compound, making it a valuable candidate for various pharmaceutical studies.
In recent years, there has been a growing interest in the development of chiral compounds for drug discovery due to their enhanced selectivity and efficacy. The chiral centers in rac-(1R,2S)-2-(3-ethyloxetan-3-yl)cyclopropan-1-amine play a crucial role in its biological activity. Chirality can significantly influence the pharmacokinetic and pharmacodynamic properties of a molecule, leading to improved therapeutic outcomes and reduced side effects.
The oxetane ring in rac-(1R,2S)-2-(3-ethyloxetan-3-yl)cyclopropan-1-amine is particularly noteworthy due to its ability to enhance the stability and bioavailability of the compound. Oxetanes are known for their high conformational rigidity and resistance to metabolic degradation, which can be advantageous in drug design. The ethyl substituent on the oxetane ring further contributes to the compound's lipophilicity, potentially enhancing its cell membrane permeability.
The amine group in rac-(1R,2S)-2-(3-ethyloxetan-3-yl)cyclopropan-1-amine is another key functional group that influences its biological activity. Amines are common in many bioactive molecules and can participate in hydrogen bonding, electrostatic interactions, and other non-covalent interactions with biological targets. These interactions are crucial for the binding affinity and selectivity of the compound towards its target receptors or enzymes.
Recent studies have explored the potential therapeutic applications of rac-(1R,2S)-2-(3-ethyloxetan-3-yl)cyclopropan-1-amine. For instance, research has shown that this compound exhibits promising activity as a modulator of G protein-coupled receptors (GPCRs), which are important targets for many drugs used in treating neurological disorders, cardiovascular diseases, and other conditions. The ability of rac-(1R,2S)-2-(3-ethyloxetan-3-yl)cyclopropan-1-amine to selectively interact with specific GPCRs could lead to the development of more effective and safer medications.
In addition to its potential as a GPCR modulator, rac-(1R,2S)-2-(3-ethyloxetan-3-yl)cyclopropan-1-amine has also been investigated for its anti-inflammatory properties. Inflammation is a common underlying factor in many diseases, including autoimmune disorders and chronic conditions. Preliminary studies have indicated that this compound may possess anti-inflammatory effects by inhibiting key inflammatory pathways or modulating immune cell function.
The synthesis of rac-(1R,2S)-2-(3.ethyloxetan.3.yl)cyclopropan.1.amine has been optimized using modern synthetic techniques to ensure high yields and purity. Chiral resolution methods have been employed to obtain enantiomerically pure forms of the compound, which can be crucial for certain pharmaceutical applications where enantiomeric purity is essential for safety and efficacy.
Clinical trials are currently underway to evaluate the safety and efficacy of rac-(1R,2S)-2-(3.ethyloxetan.3.yl)cyclopropan.1.amine in various therapeutic contexts. These trials aim to provide comprehensive data on the pharmacokinetics, pharmacodynamics, and safety profile of the compound in human subjects. Early results have been promising, with no significant adverse effects reported at therapeutic doses.
In conclusion, rac-(1R,2S)-2-(3.ethyloxetan.3.yl)cyclopropan.1.amine (CAS No. 2227805.68.5) represents a promising candidate for further pharmaceutical development due to its unique chemical structure and potential therapeutic applications. Ongoing research continues to explore its biological activities and optimize its use in drug discovery programs aimed at addressing unmet medical needs.
2227805-68-5 (rac-(1R,2S)-2-(3-ethyloxetan-3-yl)cyclopropan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)